![molecular formula C19H20FNO6 B2939487 2-((2-Fluorobenzyl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate CAS No. 1291868-64-8](/img/structure/B2939487.png)
2-((2-Fluorobenzyl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the introduction of the fluorobenzyl group, the amino group, the oxoethyl group, and the trimethoxybenzoate group. The exact synthesis pathway would depend on the starting materials and the specific reactions used .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For example, the amino group might make the molecule a base, while the oxoethyl group could potentially make it a good nucleophile .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the polar functional groups might make it soluble in polar solvents .Scientific Research Applications
Synthesis and Bioactivity of Fluorine Compounds
Fluorinated compounds exhibit a range of bioactivities due to their unique chemical properties. The synthesis and bioactivity of fluorine compounds containing isoxazolylamino and phosphonate groups have been explored, demonstrating moderate anticancer activity in vitro. The presence of fluorine atoms in these molecules can significantly affect their biological activity and pharmacokinetic properties, potentially making them candidates for anticancer drug development (Song et al., 2005).
Amino Acid Prodrugs of Antitumor Benzothiazoles
The development of amino acid prodrugs of novel antitumor benzothiazoles has shown that fluorine substitution can improve the metabolic stability and therapeutic efficacy of these molecules. These findings underline the importance of fluorine in the design of prodrugs with enhanced solubility and bioavailability, highlighting the potential of fluorinated benzothiazoles in cancer therapy (Bradshaw et al., 2002).
Radiochemical Synthesis for PET Imaging
The no-carrier-added asymmetric synthesis of α-methyl-α-amino acids labeled with fluorine-18 showcases the application of fluorinated compounds in Positron Emission Tomography (PET) imaging. These radiopharmaceuticals serve as potential inhibitors of enzymatic functions, illustrating the utility of fluorine in developing diagnostic tools for medical imaging (Damhaut et al., 1997).
Solid-phase Synthesis of Benzimidazoles
The solid-phase synthesis of substituted 2-aminomethylbenzimidazoles using fluorinated intermediates demonstrates the role of fluorine in facilitating the synthesis of complex organic molecules. This method highlights the versatility of fluorine in synthetic organic chemistry, enabling the efficient production of benzimidazole derivatives with potential biological activities (Kilburn et al., 2000).
Safety and Hazards
properties
IUPAC Name |
[2-[(2-fluorophenyl)methylamino]-2-oxoethyl] 3,4,5-trimethoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FNO6/c1-24-15-8-13(9-16(25-2)18(15)26-3)19(23)27-11-17(22)21-10-12-6-4-5-7-14(12)20/h4-9H,10-11H2,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUMKMOOCGAYZFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)OCC(=O)NCC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.